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Introduction

PHA-739358, also known as Danusertib, is a potent small-molecule inhibitor of the Aurora
kinase family, a group of serine/threonine kinases that play a crucial role in the regulation of
mitosis and cell division.[1][2][3] Dysregulation of Aurora kinases is frequently observed in
various human cancers, making them attractive targets for anticancer therapies.[4][5] PHA-
739358 exhibits a multi-targeted profile, inhibiting Aurora A, B, and C kinases at hanomolar
concentrations.[1][2][6] This document provides detailed application notes and protocols for the
use of PHA-739358 in in vitro kinase activity assays, intended to guide researchers in the
accurate assessment of its inhibitory potential and selectivity.

Data Presentation: Inhibitory Profile of PHA-739358

The inhibitory activity of PHA-739358 has been characterized against a panel of kinases,
demonstrating potent inhibition of the Aurora kinase family and other cancer-relevant kinases.
The half-maximal inhibitory concentration (IC50) values are summarized in the table below.
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Kinase Target IC50 (nM)
Aurora A 13[1][2]6]
Aurora B 79[1][2][6]
Aurora C 61[1][2][6]
Abl 25[1][7]
TrkA 31[1]
c-RET 31[1]
FGFR1 47[1]

Signaling Pathway and Mechanism of Action

PHA-739358 exerts its effects by inhibiting Aurora kinases, which are key regulators of mitotic
progression. Aurora A is involved in centrosome maturation and separation, as well as bipolar
spindle assembly.[8][9][10] Aurora B, a component of the chromosomal passenger complex
(CPQC), is essential for chromosome condensation, kinetochore-microtubule attachments, and
cytokinesis.[8][9][11] Inhibition of Aurora kinases by PHA-739358 leads to defects in these
processes, resulting in mitotic arrest, polyploidy, and ultimately, apoptosis in cancer cells.[1][4]

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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